2-[2-(4-Iodophenyl)-2-oxoethyl]isoindole-1,3-dione

• Molecular Formula: C16H10INO3
• Molecular Weight: 391.16 g/mol
• IUPAC Name: 2-[2-(4-iodophenyl)-2-oxoethyl]isoindole-1,3-dione
• InChI: InChI=1S/C16H10INO3/c17-11-7-5-10(6-8-11)14(19)9-18-15(20)12-3-1-2-4-13(12)16(18)21/h1-8H,9H2
• InChI Key: YZQXQFWDJONQBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC(=O)C3=CC=C(C=C3)I

Description

2-[2-(4-Iodophenyl)-2-oxoethyl]isoindole-1,3-dione is a useful research compound. Its molecular formula is C16H10INO3 and its molecular weight is 391.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A 500 ml round-bottomed flask is charged with 66 g of 2-bromo-1-(4-iodophenyl)ethanone in 140 ml of DMF and 38 g of potassium phthalimide. The mixture is stirred at RT for 4 h and the precipitate formed is filtered off on a glass frit and washed with 3 times 50 ml of isopropyl ether. Drying under RP gives 80 g of 2-[2-(4-iodophenyl)-2-oxoethyl]isoindole-1,3-dione in the form of a white solid, which is used as it is in the following step. MS (E/I): m/z=391 (M+); 1H NMR: 5.21 (s, 2H); 7.84 (d, J=8.5 Hz, 2H); from 7.88 to 7.98 (m, 4H); 8.00 (d, J=8.5 Hz, 2H). m.p. (Kofler): 230° C.